Cas no 24186-92-3 (3-methoxyquinolin-2-ol)

• Product Name: 3-methoxyquinolin-2-ol
• CAS No: 24186-92-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD05863293
• CID: 1109627
• PubChem ID: 820270
• Update Time: 2025-04-23

3-methoxyquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2(1H)-Quinolinone
• 3-methoxy-1H-quinolin-2-one
• 3-methoxyquinolin-2-ol
• BDBM31170
• 24186-92-3
• SCHEMBL250338
• CHEMBL467455
• DTXSID90356184
• SY346924
• 2(1H)-Quinolinone, 3-methoxy-
• CHEBI:231116
• AKOS006295474
• EN300-8089924
• 3-methoxyquinolin-2(1H)-one
• methoxyquinolone
• methoxy quinolone
• 3-Methoxy-2-quinolone
• IWBDTVTUJSTDPU-UHFFFAOYSA-N
• 3-methoxyquinolin-2(1H)-one, 24

• MDL： MFCD05863293
• Inchi： 1S/C10H9NO2/c1-13-9-6-7-4-2-3-5-8(7)11-10(9)12/h2-6H,1H3,(H,11,12)
• InChI Key： IWBDTVTUJSTDPU-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-methoxyquinolin-2-ol

Introduction to 3-Methoxy-2(1H)-Quinolinone (CAS No: 24186-92-3)

3-Methoxy-2(1H)-Quinolinone, identified by its Chemical Abstracts Service (CAS) number 24186-92-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinolinone class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 3-position and a hydrogen at the 2-position of the quinoline core imparts unique chemical and pharmacological properties, making it a subject of extensive research and development.

The structural framework of 3-Methoxy-2(1H)-Quinolinone consists of a fused benzene and pyridine ring system, with the methoxy substituent enhancing its solubility and reactivity. This structural motif is pivotal in its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The compound’s ability to modulate these pathways has positioned it as a promising candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 3-Methoxy-2(1H)-Quinolinone. Studies employing virtual screening and docking simulations have identified its potential binding affinity to several key targets, including kinases, transcription factors, and ion channels. These findings align with emerging research trends that emphasize structure-based drug design to optimize efficacy and minimize side effects.

In the realm of medicinal chemistry, 3-Methoxy-2(1H)-Quinolinone has been explored as a scaffold for derivative synthesis. By modifying its core structure or introducing additional functional groups, researchers aim to enhance its bioavailability, metabolic stability, and target specificity. For instance, derivatives with improved solubility profiles have shown promise in preclinical studies for treating neurological disorders. The methoxy group at the 3-position serves as a versatile handle for further chemical manipulation, enabling the creation of libraries of compounds for high-throughput screening.

The biological activity of 3-Methoxy-2(1H)-Quinolinone has been investigated across multiple disease models. Notably, preclinical studies have demonstrated its potential in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines. Additionally, its interaction with mitochondrial enzymes has raised interest in its role as an antioxidant or neuroprotective agent. These observations are supported by in vitro assays that highlight its ability to interfere with reactive oxygen species (ROS) generation, a mechanism implicated in various pathological conditions.

The synthesis of 3-Methoxy-2(1H)-Quinolinone typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as catalytic coupling reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity where necessary. The optimization of synthetic routes is crucial for scalability and cost-effectiveness, particularly in industrial settings where large quantities are required for pharmaceutical production.

The pharmacokinetic profile of 3-Methoxy-2(1H)-Quinolinone is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These data are essential for predicting human pharmacokinetics and designing appropriate dosing regimens. Furthermore, the compound’s stability under various storage conditions has been assessed to ensure long-term viability in clinical trials and commercial formulations.

Emerging research trends suggest that 3-Methoxy-2(1H)-Quinolinone may play a role in combination therapies. Its ability to interact with multiple targets simultaneously could synergize with other drugs to improve treatment outcomes. For example, its anti-inflammatory properties might complement existing immunomodulatory therapies in autoimmune diseases. Such synergistic effects are increasingly recognized as a key strategy in modern drug development to address complex pathologies.

The regulatory landscape for 3-Methoxy-2(1H)-Quinolinone is evolving alongside advancements in chemical safety and drug approval processes. Manufacturers must adhere to stringent guidelines to ensure quality control and minimize risks associated with impurities or degradation products. Collaborative efforts between academia and industry are fostering innovation while maintaining rigorous standards for compound purity and efficacy.

In conclusion,3-Methoxy-2(1H)-Quinolinone (CAS No: 24186-92-3) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique chemical properties, coupled with promising biological activities observed in preclinical studies, make it a valuable asset in drug discovery programs targeting neurological disorders, inflammation-related conditions, and other diseases. Continued research into its synthesis, pharmacology, and clinical relevance will further elucidate its therapeutic promise.